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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two common analytical techniques for the

quantification of nickel: the gravimetric method and the spectrophotometric method, both

utilizing dimethylglyoxime (DMG) as a chelating agent. The selection of an appropriate

method is critical for accurate and reliable results in research, quality control, and various

stages of drug development. This document presents a detailed overview of both methods,

including their underlying principles, experimental protocols, and a quantitative comparison of

their performance metrics.

Principles of the Methods
Gravimetric Analysis: This is a classical analytical technique that relies on the measurement of

mass. In this method, nickel ions (Ni²⁺) in a solution react with an alcoholic solution of

dimethylglyoxime to form a distinct, bright red precipitate of nickel dimethylglyoximate

(Ni(C₄H₇N₂O₂)₂).[1][2] The precipitate is then carefully collected, washed, dried to a constant

weight, and weighed.[1] The mass of the nickel in the original sample is then calculated based

on the stoichiometry of the precipitate.[1] Gravimetric analysis is known for its high accuracy

and precision, serving as a primary method for establishing the concentration of standard

solutions.[1]
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Spectrophotometric Analysis: This method is based on the principle of light absorption. The

nickel-dimethylglyoxime complex formed in the presence of an oxidizing agent produces a

colored solution. The intensity of the color is directly proportional to the concentration of nickel

in the solution, following the Beer-Lambert Law. The absorbance of the solution is measured at

a specific wavelength (typically around 445 nm) using a spectrophotometer. By comparing the

absorbance of an unknown sample to a series of standard solutions with known nickel

concentrations, the concentration of the unknown can be determined.

Quantitative Performance Comparison
The choice between the gravimetric and spectrophotometric methods often depends on the

specific requirements of the analysis, such as the expected concentration of nickel, the

required level of accuracy, and the sample throughput. The following table summarizes the key

performance characteristics of each method based on experimental data.
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Parameter Gravimetric Method
Spectrophotometric
Method

Principle
Measurement of mass of

Ni(DMG)₂ precipitate

Measurement of light

absorbance by the Ni-DMG

complex

Accuracy
Very high, often considered a

reference method

Good, with relative deviations

typically below 10%

Precision (%RSD) Excellent, typically < 0.5%
Good, with RSDs generally

between 1-5%

Detection Limit
Higher, not suitable for trace

analysis

Lower, typically in the range of

0.02 - 0.25 mg/L

Quantification Limit Higher
Lower, typically in the range of

0.06 - 0.45 mg/L

Linear Range Not applicable Typically 0.45 - 5.9 mg/L

Analysis Time Long (hours to days)
Rapid (minutes per sample

after preparation)

Sample Throughput Low High

Interferences

Fewer chemical interferences,

but co-precipitation can occur.

Tartrate or citrate is used to

mask interference from ions

like Fe³⁺ and Cr³⁺.

Spectral interferences from

other colored species can be a

problem. Ions like Co²⁺ and

Cu²⁺ can form colored

complexes with DMG.

Experimental Protocols
Gravimetric Determination of Nickel
1. Sample Preparation:

Accurately weigh a sample containing a known amount of nickel and dissolve it in a suitable

acid (e.g., hydrochloric acid).
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Dilute the solution with distilled water.

If interfering ions such as iron are present, add tartaric or citric acid to the solution to prevent

their precipitation.

2. Precipitation:

Heat the solution to about 70-80°C.

Add a 1% alcoholic solution of dimethylglyoxime in slight excess to the hot solution.

Slowly add dilute ammonia solution until the solution is slightly alkaline to precipitate the red

nickel dimethylglyoximate complex.

3. Digestion and Filtration:

Allow the precipitate to digest by keeping the solution hot for about an hour to promote the

formation of larger, more easily filterable crystals.

Filter the hot solution through a pre-weighed sintered glass crucible.

4. Washing and Drying:

Wash the precipitate with hot water until it is free of chloride ions (test with silver nitrate

solution).

Dry the crucible containing the precipitate in an oven at 110-120°C to a constant weight.

5. Calculation:

The weight of nickel is calculated from the weight of the precipitate using the gravimetric

factor for nickel in nickel dimethylglyoximate (0.2032).

Spectrophotometric Determination of Nickel
1. Preparation of Standard Solutions:

Prepare a stock solution of a known concentration of nickel.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b607122?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


From the stock solution, prepare a series of standard solutions with decreasing nickel

concentrations.

2. Sample Preparation:

Prepare the unknown sample solution in the same manner as the standard solutions.

3. Color Development:

To each standard and the unknown sample solution, add an oxidizing agent (e.g., bromine

water or ammonium persulfate).

Add a solution of dimethylglyoxime.

Add an ammonia solution to make the solution alkaline and develop the color.

Dilute each solution to a final volume with distilled water.

4. Absorbance Measurement:

Allow the color to stabilize for a few minutes.

Measure the absorbance of each standard and the unknown sample at the wavelength of

maximum absorbance (around 445 nm) using a spectrophotometer. Use a reagent blank to

zero the instrument.

5. Calibration and Calculation:

Plot a calibration curve of absorbance versus the concentration of the nickel standards.

Determine the concentration of nickel in the unknown sample by interpolating its absorbance

on the calibration curve.

Visualizing the Methodologies
To further clarify the experimental processes and the underlying chemical reaction, the

following diagrams are provided.
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Sample Preparation Precipitation Analysis
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Gravimetric Analysis Workflow

Preparation Color Development Measurement & Analysis
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Spectrophotometric Analysis Workflow

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b607122?utm_src=pdf-body-img
https://www.benchchem.com/product/b607122?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ni²⁺

+

Ni(C₄H₇N₂O₂)₂ (s)

2 C₄H₈N₂O₂

2 NH₃

+

2 NH₄⁺

Click to download full resolution via product page

Reaction of Nickel with Dimethylglyoxime

Conclusion
Both the gravimetric and spectrophotometric methods using dimethylglyoxime are reliable for

the determination of nickel. The gravimetric method stands out for its exceptional accuracy and

precision, making it suitable as a reference method and for analyses where the highest level of

certainty is required. However, it is a time-consuming and labor-intensive process, and it is not

ideal for trace-level analysis.

The spectrophotometric method offers a rapid and sensitive alternative, making it well-suited

for routine analysis of a large number of samples and for the determination of low

concentrations of nickel. While generally accurate, it is more susceptible to interferences and

requires careful calibration.
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The choice between these two methods will ultimately be guided by the specific analytical

needs, including the concentration of nickel in the sample, the required accuracy and precision,

the available instrumentation, and the desired sample throughput. For high-stakes applications

in drug development and quality control, the gravimetric method may be preferred for its

accuracy, while the spectrophotometric method provides a practical solution for rapid screening

and routine monitoring.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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